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Cat. No.: B041543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
4-Hydroxybenzyl alcohol, a phenolic compound found in various plants, serves as a versatile

intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1] It is a key

precursor for various derivatives and has demonstrated antioxidant and anti-asthmatic

properties.[1][2] Given its broad applications, obtaining high-purity 4-Hydroxybenzyl alcohol is
crucial. Recrystallization is a fundamental and effective technique for the purification of this

solid compound, leveraging its differential solubility in a given solvent at varying temperatures.

The ideal solvent for recrystallization should dissolve the compound well at an elevated

temperature but poorly at lower temperatures, while the impurities should either be insoluble at

high temperatures or remain soluble at low temperatures. Based on available data, 4-
Hydroxybenzyl alcohol exhibits good solubility in polar organic solvents like methanol and

ethanol, and is slightly soluble in water.[3][4][5] This suggests that a mixed solvent system,

such as water with a miscible organic solvent, or a single polar organic solvent could be

effective for its recrystallization. The choice of solvent will impact the crystal morphology, yield,

and purity of the final product. This document provides a detailed protocol for the purification of

4-Hydroxybenzyl alcohol using recrystallization.
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A summary of the physical and chemical properties of 4-Hydroxybenzyl alcohol is presented

below. This data is essential for selecting an appropriate recrystallization solvent and for

characterizing the purified product.

Property Value Reference

Molecular Formula C₇H₈O₂ [6]

Molecular Weight 124.14 g/mol [3]

Appearance
White to cream crystalline

powder
[2][3][6]

Melting Point 114-124.5 °C [1][3][6][7][8][9]

Boiling Point 252-253 °C [2][3][8]

Solubility in Water 6.7 mg/mL at 20°C [1][10]

Solubility in Dioxane 100 mg/mL [1][10]

Solubility in 1N NaOH 50 mg/mL [1][10]

Solubility in DMSO
24 mg/mL (193.33 mM) at

25°C
[11]

Solubility in Methanol Soluble [1][10]

Solubility in Ethanol Soluble [3][5]

Experimental Protocol: Recrystallization of 4-
Hydroxybenzyl Alcohol
This protocol outlines the step-by-step procedure for the purification of 4-Hydroxybenzyl
alcohol by recrystallization from a water-ethanol mixed solvent system. This system is chosen

based on the principle of using a solvent in which the compound is soluble (ethanol) and a

miscible anti-solvent in which it is less soluble (water) to achieve optimal crystal formation upon

cooling.

Materials:
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Crude 4-Hydroxybenzyl alcohol

Ethanol (95% or absolute)

Deionized water

Activated charcoal (optional, for removing colored impurities)

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirrer

Buchner funnel and flask

Filter paper

Spatula

Glass rod

Ice bath

Procedure:

Dissolution:

Place the crude 4-Hydroxybenzyl alcohol in an Erlenmeyer flask.

Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating

and stirring. The goal is to create a saturated solution at the boiling point of the solvent.

Decolorization (Optional):

If the solution is colored, add a small amount of activated charcoal (approximately 1-2% of

the solute weight).

Boil the solution for a few minutes to allow the charcoal to adsorb the colored impurities.

Hot Filtration:
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If charcoal was added, or if there are insoluble impurities, perform a hot gravity filtration

using a pre-warmed funnel and fluted filter paper into a clean Erlenmeyer flask. This step

should be done quickly to prevent premature crystallization.

Crystallization:

Slowly add hot deionized water to the hot ethanolic solution until a slight turbidity

(cloudiness) persists. Then, add a few drops of hot ethanol to redissolve the precipitate

and obtain a clear solution.

Allow the flask to cool slowly to room temperature without disturbance. Slow cooling

promotes the formation of larger, purer crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize crystal formation.

Isolation of Crystals:

Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

Wash the crystals with a small amount of ice-cold water-ethanol mixture to remove any

remaining soluble impurities.

Drying:

Dry the purified crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40-

50 °C) to remove any residual solvent.

Characterization:

Determine the melting point of the dried crystals. A sharp melting point close to the

literature value indicates high purity.

Calculate the percent recovery.

Experimental Workflow
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Purification Crystallization Isolation & Drying

Crude 4-Hydroxybenzyl alcohol Add minimal hot ethanol Stir and heat to dissolve
Decolorize with activated charcoal (optional) Hot gravity filtration

If no decolorization

Add hot water until turbidity Cool slowly to room temperature Cool in ice bath Vacuum filtration Wash with cold solvent Dry the crystals Pure 4-Hydroxybenzyl alcohol
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Caption: Workflow for the purification of 4-Hydroxybenzyl alcohol by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Purification of 4-Hydroxybenzyl Alcohol by
Recrystallization: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041543#purification-of-4-hydroxybenzyl-
alcohol-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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